Cas no 142253-50-7 (tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate)

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate structure
142253-50-7 structure
Product Name:tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
CAS No:142253-50-7
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD03094801
CID:64714
PubChem ID:10727174
Update Time:2025-04-18

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
    • (S)-1-BOC-2-(cyanomethyl)pyrrolidine
    • 1-Pyrrolidinecarboxylic acid, 2-(cyanomethyl)-, 1,1-dimethylethyl ester, (2S)-
    • tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
    • (S)-N-Boc-pyrrolidylacetonitrile
    • 2S-Cyanomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • N-BOC-(2S)-2-cyanomethyl-1-pyrrolidine
    • N-BOC-(2S)-PYRR(2-CHCN)
    • N-Boc-2R-cyanomethyl pyrrolidine
    • tert-butyl (S)-2-cyanomethylpyrrolidine-1-carboxylate
    • tert-butyl (S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
    • AK101254
    • (S)-N-Boc-2-cyanomethylpyrrolidine
    • GSNDDHMLFYORQI-VIFPVBQESA-N
    • PB33661
    • FCH4031014
    • (2S
    • EN300-153849
    • AKOS016843087
    • SCHEMBL86230
    • DS-3692
    • AC-8552
    • AMY2496
    • (S)-tert-butyl2-(cyanomethyl)pyrrolidine-1-carboxylate
    • CS-0006762
    • P10249
    • 142253-50-7
    • MFCD03094801
    • DB-009126
    • MDL: MFCD03094801
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-8-4-5-9(13)6-7-12/h9H,4-6,8H2,1-3H3/t9-/m0/s1
    • InChI Key: GSNDDHMLFYORQI-VIFPVBQESA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@H]1CC#N)=O

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.062
  • Boiling Point: 327.375 °C at 760 mmHg
  • Flash Point: 327.375 °C at 760 mmHg
  • Refractive Index: 1.478
  • PSA: 53.33000
  • LogP: 2.23748

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Pricemore >>

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